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Compound of Interest

Compound Name: AP219

Cat. No.: B160529 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring personnel

safety and environmental compliance. The identifier "AP219" may refer to several distinct

chemical products, each with its own specific handling and disposal protocols. This guide

provides essential safety and logistical information for the proper disposal of various

substances identified as "AP219," with a focus on procedural, step-by-step guidance.

It is imperative for researchers, scientists, and drug development professionals to first correctly

identify the specific "AP219" product in their inventory by referencing the manufacturer's label

and Safety Data Sheet (SDS).

Summary of "AP219" Products and Disposal Methods
The following table summarizes the different products that may be identified as "AP219" and

their recommended disposal procedures based on available safety data.
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Product Identifier Chemical Name/Type
Recommended Disposal
Procedure

ADP-219
Colormetric Developer for

Ammonia

Dispose of contents/container

in accordance with applicable

local, regional, national, and

international regulations.[1][2]

AL219
Alumina, Activated,

Chromatographic Grade

Sweep up and shovel into

suitable containers for

disposal.[3]

AV-219 Fibrotite™
Oakum, Jute, Burlap, Hemp

Rope Fiber

Dispose of contents and

container in accordance with

local, regional, national, and

international regulations. No

special precautions are noted.

[4]

AEROPROTECTIVE 219

Not specified (may cause skin

sensitization and aquatic

toxicity)

Contain spillage with non-

combustible absorbent

material and place in a

container for disposal

according to local/national

regulations.[5]

PR-619

Cell-permeable, broad-

spectrum, reversible

deubiquitylating enzyme (DUB)

inhibitor

Treat as hazardous and

cytotoxic chemical waste. The

recommended final disposal

method is incineration by a

licensed waste disposal facility.

[6]

Detailed Disposal Protocol for PR-619 (Cytotoxic
Agent)
Given its cytotoxic nature, PR-619 requires stringent disposal procedures. The following

protocol is based on best practices for handling hazardous laboratory chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER.pdf
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER%20(Aerosol).pdf
https://www.spectrumchemical.com/media/sds/AL219_AGHS.pdf
https://www.avantigrout.com/images/products/sds/AV-219%20Fibrotite%20SDS.pdf
https://www.aircraftspruce.eu/catalog/pdf/TOTAL-Aeroprotective-219990120.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_PR_619_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Waste Segregation and
Collection

Waste Characterization: All materials that have come into contact with PR-619, including

solutions, contaminated personal protective equipment (PPE), and labware, must be treated

as hazardous cytotoxic waste.[6]

Aqueous Solutions: While PR-619 is insoluble in water, any aqueous waste generated (e.g.,

from rinsing) should be collected as hazardous waste and not disposed of down the sanitary

sewer.[6]

Organic Solvent Solutions: Solutions of PR-619 in organic solvents (like DMSO) must be

collected in a dedicated, clearly labeled hazardous waste container for organic solvents. Do

not mix with other waste streams such as acids or bases.[6]

Contaminated Solids: All solid waste, including gloves, pipette tips, and spill cleanup

materials, must be collected in a designated, leak-proof container lined with a heavy-duty

plastic bag.[6]

Unused/Expired Product: Unused or expired solid PR-619 should be disposed of in its

original container, which should then be placed in a designated hazardous waste container.

[6]

Container Management and Labeling
Container Choice: Use chemically compatible containers, preferably plastic, to minimize the

risk of breakage.[6]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name(s) of the contents (e.g., "PR-619," "Dimethyl Sulfoxide"). Do not

use abbreviations. The date when waste is first added must also be included.[6]

Closure: Keep waste containers securely closed except when adding waste.[6]
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Segregation: Store PR-619 waste separately from incompatible materials, such as strong

acids or bases.[6]

Accumulation: Follow institutional and regulatory limits for the accumulation of hazardous

waste in satellite accumulation areas.[7][8]

Pickup and Disposal: Once a waste container is full, complete the hazardous waste tag and

arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal company.[7][8]

Logical Workflow for PR-619 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of PR-619 waste.
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Caption: Workflow for the proper segregation and disposal of PR-619 hazardous waste.

General Guidance for Other "AP219" Products
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For other products identified as "AP219," such as ADP-219, AL219, AV-219, and

AEROPROTECTIVE 219, the primary directive from their safety data sheets is to dispose of

them in accordance with all applicable local, regional, national, and international regulations.[1]

[2][4][5]

Key Steps for Compliance:

Consult the SDS: The Safety Data Sheet is the primary source of information for handling

and disposal.

Contact EHS: Your institution's Environmental Health and Safety department is the ultimate

authority on disposal procedures and can provide specific guidance for your location.[7][8]

Segregate Waste: Do not mix different chemical wastes unless explicitly instructed to do so

by a qualified professional.[9]

Proper Labeling: All waste containers must be clearly and accurately labeled.[7][9]

Use Appropriate PPE: Always wear appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, when handling chemical waste.[1][2]

By diligently identifying the specific chemical and following the established protocols, laboratory

professionals can ensure the safe and compliant disposal of all "AP219" materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. amgas-sds.com [amgas-sds.com]

2. amgas-sds.com [amgas-sds.com]

3. spectrumchemical.com [spectrumchemical.com]

4. avantigrout.com [avantigrout.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b160529?utm_src=pdf-body
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER.pdf
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER%20(Aerosol).pdf
https://www.avantigrout.com/images/products/sds/AV-219%20Fibrotite%20SDS.pdf
https://www.aircraftspruce.eu/catalog/pdf/TOTAL-Aeroprotective-219990120.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER.pdf
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER%20(Aerosol).pdf
https://www.benchchem.com/product/b160529?utm_src=pdf-body
https://www.benchchem.com/product/b160529?utm_src=pdf-custom-synthesis
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER.pdf
https://amgas-sds.com/SDS/ADP-219-PINPOINT%20COLORMETRIC%20DEVELOPER%20(Aerosol).pdf
https://www.spectrumchemical.com/media/sds/AL219_AGHS.pdf
https://www.avantigrout.com/images/products/sds/AV-219%20Fibrotite%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. aircraftspruce.eu [aircraftspruce.eu]

6. benchchem.com [benchchem.com]

7. odu.edu [odu.edu]

8. ehrs.upenn.edu [ehrs.upenn.edu]

9. Good Laboratory Practices: Waste Disposal [scioninstruments.com]

To cite this document: BenchChem. [Navigating the Disposal of AP219: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160529#ap219-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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